Cas no 921531-82-0 (methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate)

• Product Name: methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
• CAS No: 921531-82-0
• MF: C₁₇H₁₅NO₅S
• MW: 345.369703531265
• CID: 6388011
• PubChem ID: 40888888
• Update Time: 2023-12-26

methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(7-ethoxy-1-benzofuran-2-amido)thiophene-3-carboxylate
• AKOS024633691
• methyl 2-[(7-ethoxy-1-benzofuran-2-carbonyl)amino]thiophene-3-carboxylate
• F2265-0531
• 921531-82-0
• methyl 2-(7-ethoxybenzofuran-2-carboxamido)thiophene-3-carboxylate
• 3-Thiophenecarboxylic acid, 2-[[(7-ethoxy-2-benzofuranyl)carbonyl]amino]-, methyl ester

• Inchi： 1S/C17H15NO5S/c1-3-22-12-6-4-5-10-9-13(23-14(10)12)15(19)18-16-11(7-8-24-16)17(20)21-2/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key： HGCQDPWPNFPHLA-UHFFFAOYSA-N
• SMILES： C1(NC(C2=CC3=CC=CC(OCC)=C3O2)=O)SC=CC=1C(OC)=O

Computed Properties

• Exact Mass: 345.06709375g/mol
• Monoisotopic Mass: 345.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• Boiling Point: 431.0±45.0 °C(Predicted)
• pka: 11.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans